Cas no 27278-94-0 (Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI))

• Product Name: Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI)
• CAS No: 27278-94-0
• MF: C₂₁H₂₀NOP
• MW: 333.363366127014
• CID: 290056
• PubChem ID: 283445
• Update Time: 2025-04-19

Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2-methyl-3-phenyl-1-aziridinyl)diphenyl-, trans- (8CI)
• NSC138172
• DTXSID70950003
• 27278-94-0
• NSC-138172
• 1-(diphenylphosphoryl)-2-methyl-3-phenylaziridine

• Inchi： 1S/C21H20NOP/c1-17-21(18-11-5-2-6-12-18)22(17)24(23,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17,21H,1H3
• InChI Key： CEARTFRSXLGCLW-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(N1C(C2C=CC=CC=2)C1C)=O

Computed Properties

• Exact Mass: 333.1284
• Monoisotopic Mass: 333.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 476.1°Cat760mmHg
• Flash Point: 241.8°C
• Refractive Index: 1.639
• PSA: 20.08
• LogP: 4.29880